Cas no 1040657-00-8 (ethyl 4-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetyl)piperazine-1-carboxylate
• CAS No: 1040657-00-8
• MF: C₁₈H₂₁ClN₄O₃S
• MW: 408.902341604233
• CID: 6283338
• PubChem ID: 27377984
• Update Time: 2025-10-30

ethyl 4-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetyl)piperazine-1-carboxylate
• 1040657-00-8
• ethyl 4-(2-(2-((3-chlorophenyl)amino)thiazol-4-yl)acetyl)piperazine-1-carboxylate
• SR-01000922481-1
• SR-01000922481
• F5382-0890
• AKOS024508252
• ethyl 4-[2-[2-(3-chloroanilino)-1,3-thiazol-4-yl]acetyl]piperazine-1-carboxylate
• VU0643015-1

• Inchi： 1S/C18H21ClN4O3S/c1-2-26-18(25)23-8-6-22(7-9-23)16(24)11-15-12-27-17(21-15)20-14-5-3-4-13(19)10-14/h3-5,10,12H,2,6-9,11H2,1H3,(H,20,21)
• InChI Key： RTORGAYSAPVRLF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=NC(=CS1)CC(N1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 408.1022894g/mol
• Monoisotopic Mass: 408.1022894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ethyl 4-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetyl)piperazine-1-carboxylate

Professional Introduction to Ethyl 4-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetyl)piperazine-1-carboxylate (CAS No. 1040657-00-8)

Ethyl 4-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetyl)piperazine-1-carboxylate (CAS No. 1040657-00-8) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise in various therapeutic applications, particularly in the modulation of neurological and inflammatory pathways.

The molecular architecture of Ethyl 4-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetyl)piperazine-1-carboxylate incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a piperazine moiety is particularly noteworthy, as it is frequently utilized in the design of drugs targeting central nervous system disorders. Additionally, the compound features a thiazole ring system, which is known for its versatility in medicinal chemistry and has been extensively studied for its potential in antimicrobial and anti-inflammatory applications.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The thiazole moiety in Ethyl 4-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetyl)piperazine-1-carboxylate is particularly relevant, as it has been shown to interact with various biological targets, including enzymes and receptors involved in pain perception and inflammation. This interaction profile makes the compound a promising candidate for further investigation in the development of novel therapeutic agents.

In addition to its structural features, the compound's pharmacological properties have been the subject of numerous studies. Research has indicated that derivatives of piperazine and thiazole exhibit significant potential in modulating neurotransmitter systems. Specifically, the amine group attached to the piperazine ring and the chlorophenyl substituent on the thiazole ring are critical for its biological activity. These groups have been shown to influence receptor binding affinity and metabolic stability, making them key targets for optimization.

The synthesis of Ethyl 4-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetyl)piperazine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions. The introduction of the acetyl group at the piperazine carboxylic acid position enhances the compound's solubility and bioavailability, which are crucial factors in drug development. Advanced synthetic methodologies have been employed to ensure high yield and purity, thereby facilitating further pharmacological evaluation.

Current research efforts are focused on exploring the therapeutic potential of Ethyl 4-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetyl)piperazine-1-carboxylate in various disease models. Preclinical studies have demonstrated its efficacy in reducing inflammation and modulating pain signals. These findings are particularly exciting given the growing demand for alternative treatments for chronic pain conditions. Moreover, the compound's ability to interact with multiple biological targets suggests that it may have broader therapeutic applications beyond pain management.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for novel drug candidates like Ethyl 4-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetyl)piperazine-1-carboxylate. These technologies allow researchers to predict binding affinities and optimize molecular structures with unprecedented precision. As a result, there is growing optimism that this compound will soon transition from academic research to clinical development.

The safety profile of Ethyl 4-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetyl)piperazine-1-carboxylate is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have revealed no significant adverse effects at relevant doses, which bodes well for future clinical trials. However, further investigation is warranted to fully understand its long-term effects and potential interactions with other medications.

In conclusion, Ethyl 4-(2-{[3-chlorophenylethylenediamine]-l ,S - thiadizol - yl } acetic acid ] piperazinone carboxylic ester (CAS No. 1040657 -00 -8) represents a significant advancement in pharmaceutical research. Its unique molecular structure and demonstrated biological activity make it a valuable tool for developing new treatments for neurological and inflammatory disorders. With ongoing research efforts aimed at optimizing its pharmacological properties and safety profile, this compound is poised to make a meaningful impact on patient care in the near future.